Cas no 321979-11-7 ((2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid
• CAS No: 321979-11-7
• MF: C₁₅H₁₉NO₅S
• MW: 325.380063295364
• MDL: MFCD00786080
• CID: 3070832
• PubChem ID: 805424
• Update Time: 2025-10-28

(2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-Methoxy-3-(piperidin-1-ylsulfonyl)phenyl]acrylic acid
• HMS2684B13
• 321979-11-7
• EN300-832865
• (2E)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid
• SMR000274132
• IDI1_008718
• (E)-3-(4-methoxy-3-piperidin-1-ylsulfonylphenyl)prop-2-enoic acid
• SR-01000359828
• MFCD00786080
• MLS000714152
• AF-399/11135002
• SR-01000359828-1
• STK373615
• 3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-enoic acid
• BAS 01259192
• AKOS000114853
• F0131-0022
• Z2942851275
• 3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-enoicacid
• 3-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]acrylic acid
• G34317
• (E)-3-(4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl)acrylic acid
• HMS1413G15
• EN300-00664
• (2E)-3-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]prop-2-enoic acid
• CHEMBL1390058
• (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid

• MDL： MFCD00786080
• Inchi： 1S/C15H19NO5S/c1-21-13-7-5-12(6-8-15(17)18)11-14(13)22(19,20)16-9-3-2-4-10-16/h5-8,11H,2-4,9-10H2,1H3,(H,17,18)/b8-6+
• InChI Key： QKFDASACICBUTH-SOFGYWHQSA-N
• SMILES： S(C1C=C(/C=C/C(=O)O)C=CC=1OC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 325.09839388Da
• Monoisotopic Mass: 325.09839388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid

Comprehensive Overview of (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid (CAS No. 321979-11-7)

The compound (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid (CAS No. 321979-11-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This sulfonamide-containing derivative exhibits a distinctive prop-2-enoic acid backbone, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications due to the presence of a piperidine ring and a methoxy group, which are known to influence pharmacokinetics and target binding.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid structure aligns with this trend, as its sulfonyl moiety is frequently explored for interactions with protein targets. Computational studies suggest that this compound may exhibit affinity for kinases or G-protein-coupled receptors (GPCRs), making it a candidate for further investigation in oncology and metabolic disorders.

From a synthetic perspective, the preparation of CAS No. 321979-11-7 involves multi-step organic reactions, including Suzuki coupling and sulfonylation. The E-configuration of the double bond in the prop-2-enoic acid segment is critical for maintaining its biological activity, as stereochemistry often dictates molecular recognition. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound and ensuring purity.

The growing interest in bioisosteres and scaffold hopping strategies has further highlighted the relevance of (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid. Its modular structure allows for derivatization, enabling medicinal chemists to optimize ADME properties (absorption, distribution, metabolism, and excretion). This adaptability is particularly valuable in addressing challenges like drug resistance and off-target effects, which are common hurdles in modern therapeutics.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are exploring sustainable synthetic routes for CAS No. 321979-11-7, minimizing hazardous byproducts and energy consumption. This aligns with global initiatives to reduce the ecological footprint of pharmaceutical manufacturing while maintaining cost-efficiency.

In summary, (2E)-3-4-methoxy-3-(piperidine-1-sulfonyl)phenylprop-2-enoic acid represents a promising scaffold with multifaceted applications. Its structural features, combined with emerging synthetic and analytical technologies, position it as a compound of interest for both academic and industrial research. Future studies may uncover its full potential in addressing unmet medical needs and advancing drug discovery pipelines.